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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro binding affinity of

sibutramine and its primary active metabolites, N-monodesmethylsibutramine (M1) and N-

didesmethylsibutramine (M2), for the monoamine transporters: serotonin transporter (SERT),

norepinephrine transporter (NET), and dopamine transporter (DAT). This document is intended

to serve as a resource for researchers and professionals in the fields of pharmacology and

drug development.

Sibutramine, a formerly marketed anti-obesity agent, exerts its pharmacological effects

primarily through the inhibition of monoamine reuptake.[1][2] While sibutramine itself is a

relatively weak inhibitor, its demethylated metabolites, M1 and M2, are potent inhibitors of both

SERT and NET.[1][3] The in vivo effects of sibutramine are largely attributed to these active

metabolites.[1] Understanding the binding affinities of these compounds is crucial for

elucidating their mechanism of action and potential therapeutic applications.
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The following table summarizes the in vitro binding affinities (IC50 and Ki values) of

sibutramine and its active metabolites for the human serotonin, norepinephrine, and dopamine

transporters. The data has been compiled from various radioligand binding studies.

Compound Transporter IC50 (nM) Ki (nM)

Sibutramine SERT ~2000-3000 -

NET Weak inhibitor -

DAT 3800 -

Metabolite 1 (M1) SERT - ~18

NET Potent inhibitor -

DAT - -

Metabolite 2 (M2) SERT - ~25

NET Potent inhibitor -

DAT - -

Note: The table presents approximate values based on available literature. Experimental

conditions may vary between studies, leading to slight differences in reported values. A dash (-)

indicates that specific quantitative data was not available in the reviewed sources.

Mechanism of Action: Monoamine Reuptake
Inhibition
Sibutramine and its metabolites function as monoamine reuptake inhibitors.[4] By binding to

SERT and NET, they block the reabsorption of serotonin and norepinephrine from the synaptic

cleft back into the presynaptic neuron. This leads to an increased concentration of these

neurotransmitters in the synapse, enhancing their signaling to postsynaptic neurons. The

inhibition of dopamine reuptake is comparatively weaker.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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